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Compound of Interest

Compound Name: 5-Hydroxy-2-iodobenzoic acid

Cat. No.: B1302134 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the current state of knowledge regarding the potential biological

activity of 5-Hydroxy-2-iodobenzoic acid. Despite its availability as a chemical reagent, a

comprehensive review of scientific literature and chemical databases reveals a significant gap

in the understanding of its pharmacological properties. To date, no substantive studies detailing

its specific biological effects, mechanism of action, or quantitative efficacy have been

published.

This document summarizes the available chemical information for 5-Hydroxy-2-iodobenzoic
acid and explores the potential biological activities by drawing parallels with structurally related

compounds, namely hydroxybenzoic acids and iodobenzoic acids. It is crucial to emphasize

that the following sections are based on inference and are intended to guide future research

directions rather than report established findings.

Chemical and Physical Properties
A summary of the known chemical and physical properties of 5-Hydroxy-2-iodobenzoic acid
is presented in Table 1. This information is compiled from various chemical suppliers and

databases.
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Property Value Source

CAS Number 57772-57-3 [1][2]

Molecular Formula C₇H₅IO₃ [2][3]

Molecular Weight 264.02 g/mol [2][3]

Appearance Solid -

Melting Point 180 °C [1]

SMILES C1=C(C=C(C(=C1)I)O)C(=O)O -

InChI

InChI=1S/C7H5IO3/c8-5-2-1-

4(9)3-6(5)7(10)11/h1-3,9H,

(H,10,11)

-

Synthesis
The synthesis of 5-Hydroxy-2-iodobenzoic acid can be achieved through a diazotization-

iodination reaction starting from 2-amino-5-hydroxybenzoic acid. The general procedure

involves the dissolution of 2-amino-5-hydroxybenzoic acid in water, followed by the addition of

concentrated hydrochloric acid and sodium nitrite at 0°C for the diazotization reaction.

Subsequently, potassium iodide is added, and the mixture is heated to facilitate the iodination

reaction. The crude product can then be purified using silica gel column chromatography.[1]

Potential Biological Activities: An Extrapolation
from Related Compounds
While direct evidence is lacking for 5-Hydroxy-2-iodobenzoic acid, the biological activities of

the broader classes of hydroxybenzoic acids and other iodinated benzoic acid derivatives offer

a starting point for hypothesizing its potential roles.

Based on the Hydroxybenzoic Acid Moiety
Hydroxybenzoic acids are a well-studied class of phenolic compounds with a wide array of

documented biological activities. These activities are often attributed to their antioxidant and

anti-inflammatory properties.
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Antioxidant Activity: Phenolic acids can act as free radical scavengers, donating a hydrogen

atom from their hydroxyl group to neutralize reactive oxygen species. This antioxidant

potential is a cornerstone of their protective effects against various diseases.

Anti-inflammatory Effects: Many hydroxybenzoic acid derivatives have been shown to

modulate inflammatory pathways, potentially through the inhibition of pro-inflammatory

enzymes or the regulation of signaling cascades like NF-κB.

Antimicrobial Properties: Several hydroxybenzoic acids and their esters exhibit inhibitory

activity against a range of bacteria and fungi.

Anticancer Potential: Some studies have suggested that certain hydroxybenzoic acids may

possess anticancer properties, including the induction of apoptosis and inhibition of tumor

cell proliferation.

Based on the Iodobenzoic Acid Moiety
The presence of an iodine atom on the benzoic acid ring introduces unique chemical properties

that could translate into specific biological activities.

Enzyme Inhibition: The benzothiazole core, which shares structural similarities with iodinated

aromatic compounds, is a known pharmacophore for inhibiting various enzymes. It is

plausible that 5-Hydroxy-2-iodobenzoic acid could act as an inhibitor for certain enzymes,

although this remains to be experimentally verified.[4][5]

Thyroid Function Modulation: Iodine is an essential component of thyroid hormones.

Compounds containing iodine can sometimes interact with thyroid peroxidase or other

components of the thyroid hormone synthesis pathway.[6][7] Therefore, it is conceivable that

5-Hydroxy-2-iodobenzoic acid could have some effect on thyroid function, though this is

purely speculative.

Antimicrobial Activity: Studies on hydrazones of iodobenzoic acid have demonstrated their

potential as antimicrobial agents. The iodine substituent may contribute to the overall

antimicrobial efficacy of these molecules.

Future Research Directions

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1302134?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_5_hydroxybenzothiazole_2_carboxylic_acid_as_a_Potential_Enzyme_Inhibitor.pdf
https://www.benchchem.com/pdf/Validating_5_Hydroxybenzothiazole_2_Carboxylic_Acid_as_a_Specific_Enzyme_Inhibitor_A_Comparative_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6696198/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9637662/
https://www.benchchem.com/product/b1302134?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The absence of biological data for 5-Hydroxy-2-iodobenzoic acid presents a clear opportunity

for investigation. A logical first step would be to perform broad-spectrum biological screening to

identify any potential activities.

The following diagram outlines a potential workflow for the initial biological evaluation of 5-
Hydroxy-2-iodobenzoic acid.

Initial Biological Screening

Follow-up Studies (if activity is detected)

5-Hydroxy-2-iodobenzoic acid

Antioxidant Assays
(e.g., DPPH, ABTS)

Antimicrobial Screening
(Bacteria & Fungi Panels)

Cytotoxicity Assays
(e.g., MTT on Cancer Cell Lines) Enzyme Inhibition Panels

Dose-Response Studies
(IC50/EC50 Determination)

Mechanism of Action Studies

Signaling Pathway Analysis

Click to download full resolution via product page

Proposed workflow for the biological evaluation of 5-Hydroxy-2-iodobenzoic acid.

Conclusion
In conclusion, 5-Hydroxy-2-iodobenzoic acid represents a molecule with unexplored

biological potential. While its chemical properties are documented, a significant void exists in

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1302134?utm_src=pdf-body
https://www.benchchem.com/product/b1302134?utm_src=pdf-body
https://www.benchchem.com/product/b1302134?utm_src=pdf-body
https://www.benchchem.com/product/b1302134?utm_src=pdf-body-img
https://www.benchchem.com/product/b1302134?utm_src=pdf-body
https://www.benchchem.com/product/b1302134?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the scientific literature regarding its pharmacological effects. Based on the known activities of

structurally related hydroxybenzoic and iodobenzoic acids, it is reasonable to hypothesize that

this compound may possess antioxidant, anti-inflammatory, antimicrobial, or enzyme-inhibitory

properties. However, without direct experimental evidence, these remain speculative. This

technical guide serves as a call to the research community to investigate the biological

activities of 5-Hydroxy-2-iodobenzoic acid, which could lead to the discovery of novel

therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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